Cas no 98201-60-6 (Equagesic)

• Product Name: Equagesic
• CAS No: 98201-60-6
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 1002436
• Update Time: 2022-07-26

Equagesic Chemical and Physical Properties

Names and Identifiers

• Equagesic
• 8-Hour bayer

• Inchi： 1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： BSYNRYMUTXBXSQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1OC(C)=O

Computed Properties

• Exact Mass: 180.042259
• Monoisotopic Mass: 180.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6

Experimental Properties

• Melting Point: 135 deg C (rapid heating)